7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate
Overview
Description
7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate is not fully understood. However, studies suggest that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate has a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to reduce oxidative stress and protect against DNA damage.
Advantages and Limitations for Lab Experiments
One advantage of using 7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate in lab experiments is its potential as a cancer-fighting agent. It has also been found to have anti-inflammatory properties, which could be useful in studying inflammatory diseases. However, one limitation is that the mechanism of action is not fully understood, which could make it difficult to interpret results.
Future Directions
There are several future directions for research on 7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate. One area of interest is in understanding the mechanism of action, which could lead to the development of more effective cancer-fighting drugs. Another area of research could focus on exploring the anti-inflammatory properties of this compound and its potential use in treating inflammatory diseases. Additionally, more studies could be conducted to explore the potential side effects and toxicity of this compound.
Scientific Research Applications
7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate has been studied for its potential applications in various scientific research fields. One area of interest is in cancer research, where this compound has been found to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.
properties
IUPAC Name |
[7-(3-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl] 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13ClO4S/c1-12-5-4-6-13(9-12)16-10-14(11-18-19(16)26-21(24)27-18)25-20(23)15-7-2-3-8-17(15)22/h2-11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LITHGJAFKDBTHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=C3C(=CC(=C2)OC(=O)C4=CC=CC=C4Cl)SC(=O)O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13ClO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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